Cas no 2137685-66-4 (4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl-)

• Product Name: 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl-
• CAS No: 2137685-66-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5294566
• Update Time: 2025-10-29

4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl-

• Inchi： 1S/C9H15NO/c1-3-4-7(2)8(11)9(10)5-6-9/h3,7H,1,4-6,10H2,2H3
• InChI Key： LDXGUPVLFVLXGJ-UHFFFAOYSA-N
• SMILES： C(C1(N)CC1)(=O)C(C)CC=C

Additional information on 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl-

Introduction to 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4)

4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropylamines and is characterized by a cyclopropylamine moiety attached to a pentenone backbone. The presence of the double bond in the pentenone structure and the amino group in the cyclopropyl ring contribute to its chemical reactivity and biological properties.

The chemical structure of 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) can be represented as follows: C₉H₁₅NO. The compound is a colorless liquid with a molecular weight of approximately 153.22 g/mol. Its physical properties, such as boiling point, melting point, and solubility, are crucial for its handling and application in various research settings.

In recent years, there has been a growing interest in the study of cyclopropylamines due to their potential therapeutic applications. Research has shown that compounds with a cyclopropylamine moiety can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The unique structural features of 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) make it an attractive candidate for further investigation in these areas.

Anti-inflammatory Properties: One of the key areas of research for 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) is its potential anti-inflammatory activity. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Properties: Another promising area of research is the anti-cancer activity of 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl-. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of a cyclopropylamine derivative with a suitable ketone or aldehyde followed by functional group manipulations to introduce the double bond and other substituents. The efficiency and yield of these synthetic methods are critical for large-scale production and commercialization.

The safety profile of 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4) is an important consideration for its potential use in therapeutic applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further safety evaluations are necessary to ensure its long-term safety and efficacy in humans.

In conclusion, 4-Penten-1-one, 1-(1-aminocyclopropyl)-2-methyl- (CAS No. 2137685-66-4 strong>) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting target for medicinal chemists and pharmaceutical researchers alike. As research continues to advance our understanding of this compound, it may pave the way for new treatments for various diseases.